Cas no 1707378-55-9 (6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine)

• Product Name: 6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine
• CAS No: 1707378-55-9
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5161809
• Update Time: 2025-10-31

6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine

• Inchi： 1S/C13H21N3O/c1-9(17-2)13-15-11(8-12(14)16-13)10-6-4-3-5-7-10/h8-10H,3-7H2,1-2H3,(H2,14,15,16)
• InChI Key： WNBAEHXKCHIIBF-UHFFFAOYSA-N
• SMILES： C1(C(OC)C)=NC(C2CCCCC2)=CC(N)=N1

Additional information on 6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine

Professional Introduction to Compound with CAS No. 1707378-55-9 and Product Name: 6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine

The compound with CAS No. 1707378-55-9 and the product name 6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery.

The molecular structure of 6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine incorporates a pyrimidine core, which is a well-documented scaffold in the development of bioactive molecules. Pyrimidine derivatives are widely recognized for their role in various therapeutic applications, including antiviral, anticancer, and antimicrobial agents. The presence of a cyclohexyl group at the 6-position and a 1-methoxy-ethyl substituent at the 2-position introduces specific steric and electronic properties that modulate the compound's interactions with biological targets.

Recent studies have highlighted the importance of optimizing the substitution patterns on heterocyclic scaffolds to enhance pharmacological efficacy. The cyclohexyl group in 6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine contributes to favorable solubility and metabolic stability, while the 1-methoxy-ethyl moiety improves binding affinity to protein targets. These structural features have been strategically designed to improve both potency and selectivity, crucial factors in drug development.

In the context of contemporary pharmaceutical research, 6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine has been investigated for its potential in modulating key biological pathways. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The pyrimidine ring serves as a hinge-binding motif, allowing for precise interactions with target proteins, while the alkyl substituents enhance pharmacokinetic properties.

The synthesis of 6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group modifications. Advanced synthetic methodologies have been employed to ensure high yield and purity, meeting the stringent requirements of pharmaceutical manufacturing. The use of chiral auxiliaries or asymmetric catalysis may be employed to achieve enantiopure forms, which are often essential for optimal biological activity.

One of the most compelling aspects of 6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine is its potential as a lead compound for further derivatization. By systematically modifying its structure, researchers can explore analogs with enhanced therapeutic profiles. For instance, variations in the length or branching of the alkyl chains can fine-tune solubility and permeability, while changes in the pyrimidine ring can alter binding affinity and selectivity.

The compound's pharmacokinetic profile has been a focus of investigation, with studies aimed at optimizing absorption, distribution, metabolism, excretion (ADME) properties. The cyclohexyl group contributes to reduced lipophilicity compared to simpler alkyl-substituted pyrimidines, potentially improving oral bioavailability. Additionally, the methoxy group enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes.

Recent advances in computational chemistry have enabled virtual screening and molecular docking studies to predict the binding modes of 6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine with biological targets. These simulations provide valuable insights into interactions at an atomic level, guiding experimental design and helping to identify promising derivatives. Such integrative approaches are becoming increasingly indispensable in modern drug discovery pipelines.

In conclusion, 6-Cyclohexyl-2-(1-methoxy-ethyl)-pyrimidin-4-ylamine represents a significant contribution to pharmaceutical chemistry due to its innovative structure and promising biological activities. Its unique combination of structural features makes it a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.